Cas no 52277-85-7 (1H-Pyrazolol (9CI))

• Product Name: 1H-Pyrazolol (9CI)
• CAS No: 52277-85-7
• MF: C₃H₄N₂O
• MW: 84.07666015625
• CID: 375858
• PubChem ID: 3016733
• Update Time: 2025-04-19

1H-Pyrazolol (9CI) Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazolol (9CI)
• 1H-pyrazolol
• 1H-pyrazol-1-ol
• EINECS 257-808-3
• AS-56616
• EINECS 279-854-3
• 81945-73-5
• DTXSID40966651
• N-hydroxypyrazole
• 1-Hydroxy-1H-pyrazole
• QVCIPIYWPSPRFA-UHFFFAOYSA-N
• AMY34612
• 1H-Pyrazole, 1-hydroxy-
• EN300-94830
• AKOS006316931
• pyrazole-1-ol
• MFCD11850516
• FT-0738446
• Z1198342489
• CS-0052531
• pyrazol-1-ol
• 1-hydroxypyrazole
• SY031943
• 52277-85-7
• InChI=1/C3H4N2O/c6-5-3-1-2-4-5/h1-3,6
• PB48677
• diazole 1-oxide
• NS00059733

• Inchi： 1S/C3H4N2O/c6-5-3-1-2-4-5/h1-3,6H
• InChI Key： QVCIPIYWPSPRFA-UHFFFAOYSA-N
• SMILES： ON1C=CC=N1

Computed Properties

• Exact Mass: 84.03242
• Monoisotopic Mass: 84.032363
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 6
• Rotatable Bond Count: 0
• Complexity: 97
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 5
• XLogP3: -0.3
• Topological Polar Surface Area: 38

Experimental Properties

• Density: 1.191
• Boiling Point: 326.1°Cat760mmHg
• Flash Point: 151°C
• Refractive Index: 1.587
• PSA: 48.91